51-29-6

Dichloroisoproterenol hydrochloride

Usually In Stock

• CAS RN:
• 51-29-6

• Formula:
• C11H16Cl3NO

• InChI:
• InChI=1S/C11H15Cl2NO.ClH/c1-7(2)14-6-11(15)8-3-4-9(12)10(13)5-8;/h3-5,7,11,14-15H,6H2,1-2H3;1H

• InChIKey:
• IIEMWZNXXFGMCU-UHFFFAOYSA-N

• Dichloroisoproterenol hydrochloride is a biochemical. It may be used for cardiac arrhythmia.

2H-Inden-2-one, octahydro-3a-methyl-, cis-

In Stock

• CAS RN:
• 13351-29-6

• Formula:
• C10H16O

• InChI:
• InChI=1S/C10H16O/c1-10-5-3-2-4-8(10)6-9(11)7-10/h8H,2-7H2,1H3

• InChIKey:
• AMBOSHXMUMOHBF-SCZZXKLOSA-N

• 2H-Inden-2-one, octahydro-3a-methyl-, cis- is a useful research compound. Its molecular formula is C10H16O and its molecular weight is 152.237. The purity is usually 95%.

3-(ethylcarbamoyl)propanoic Acid

In Stock

• CAS RN:
• 21451-29-6

• Formula:
• C6H11NO3

• InChI:
• InChI=1S/C6H11NO3/c1-2-7-5(8)3-4-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)

• InChIKey:
• HVMGZVKGWSZOFR-UHFFFAOYSA-N

• 3-(ethylcarbamoyl)propanoic Acid is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.158. The purity is usually 95%.

2-(1H-pyrrol-2-yl)acetonitrile

In Stock

• CAS RN:
• 50551-29-6

• Formula:
• C6H6N2

• InChI:
• InChI=1S/C6H6N2/c7-4-3-6-2-1-5-8-6/h1-2,5,8H,3H2

• InChIKey:
• MKVATVUOVMCHJJ-UHFFFAOYSA-N

• 2-(1H-pyrrol-2-yl)acetonitrile is a useful research compound. Its molecular formula is C6H6N2 and its molecular weight is 106.128. The purity is usually 95%.

5,6-Diphenyl-3-(2-pyridyl)-1,2,4-triazine-4,4"-disulfonicacidmonosodiumsalthydrate

In Stock

• CAS RN:
• 63451-29-6

• Formula:
• C20H15N4NaO7S2

• InChI:
• InChI=1S/C20H14N4O6S2.Na.H2O/c25-31(26,27)15-8-4-13(5-9-15)18-19(14-6-10-16(11-7-14)32(28,29)30)23-24-20(22-18)17-3-1-2-12-21-17;;/h1-12H,(H,25,26,27)(H,28,29,30);;1H2/q;+1;/p-1

• InChIKey:
• MBOKSYFCYXIJRZ-UHFFFAOYSA-M

• 5,6-Diphenyl-3-(2-pyridyl)-1,2,4-triazine-4,4"-disulfonicacidmonosodiumsalthydrate is a useful research compound. Its molecular formula is C20H15N4NaO7S2 and its molecular weight is 510.5 g/mol. The purity is usually 95%.

(1E,4E)-1,5-bis(3,4,5-trimethoxyphenyl)penta-1,4-dien-3-one

In Stock

• CAS RN:
• 209051-29-6

• Formula:
• C23H26O7

• InChI:
• InChI=1S/C23H26O7/c1-25-18-11-15(12-19(26-2)22(18)29-5)7-9-17(24)10-8-16-13-20(27-3)23(30-6)21(14-16)28-4/h7-14H,1-6H3/b9-7+,10-8+

• InChIKey:
• QMBQAUFXKZCNOT-FIFLTTCUSA-N

• (1E,4E)-1,5-bis(3,4,5-trimethoxyphenyl)penta-1,4-dien-3-one is a useful research compound. Its molecular formula is C23H26O7 and its molecular weight is 414.454. The purity is usually 95%.

(S)-4-Benzyl-3-(bromomethyl)morpholine

• CAS RN:
• 681851-29-6

• Formula:
• C12H16BrNO

• InChI:
• InChI=1S/C12H16BrNO/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2/t12-/m1/s1

• InChIKey:
• OJWVKKGXRCSUAF-GFCCVEGCSA-N

• (S)-4-Benzyl-3-(bromomethyl)morpholine is a useful research compound. Its molecular formula is C12H16BrNO and its molecular weight is 270.17 g/mol. The purity is usually 95%.

Cyclopropyl 2-(morpholinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898751-29-6

• Formula:
• C15H19NO2

• InChI:
• InChI=1S/C15H19NO2/c17-15(12-5-6-12)14-4-2-1-3-13(14)11-16-7-9-18-10-8-16/h1-4,12H,5-11H2

• InChIKey:
• LNKVHSNWQRIMCU-UHFFFAOYSA-N

• Cyclopropyl 2-(morpholinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.

tert-Butyl 11-aminoundecanoate

In Stock

• CAS RN:
• 220851-29-6

• Formula:
• C15H31NO2

• InChI:
• InChI=1S/C15H31NO2/c1-15(2,3)18-14(17)12-10-8-6-4-5-7-9-11-13-16/h4-13,16H2,1-3H3

• InChIKey:
• LEMMJNALIIDDRY-UHFFFAOYSA-N

• Tert-Butyl 11-aminoundecanoate is a useful research compound. Its molecular formula is C15H31NO2 and its molecular weight is 257.41 g/mol. The purity is usually 95%.

ethyl 3-(3,4-dimethoxyphenyl)-7-{[4-(methoxycarbonyl)benzyl]oxy}-4-oxo-4H-chromene-2-carboxylate

• CAS RN:
• 610751-29-6

• Formula:
• C29H26O9

• InChI:
• InChI=1S/C29H26O9/c1-5-36-29(32)27-25(19-10-13-22(33-2)24(14-19)34-3)26(30)21-12-11-20(15-23(21)38-27)37-16-17-6-8-18(9-7-17)28(31)35-4/h6-15H,5,16H2,1-4H3

• InChIKey:
• YIKMOCPHODAWNW-UHFFFAOYSA-N

• Ethyl 3-(3,4-dimethoxyphenyl)-7-{[4-(methoxycarbonyl)benzyl]oxy}-4-oxo-4H-chromene-2-carboxylate is a useful research compound. Its molecular formula is C29H26O9 and its molecular weight is 518.5g/mol. The purity is usually 95%.

Ethyl 5-(4-chlorobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-29-6

• Formula:
• C23H15ClF3N3O4S

• InChI:
• InChI=1S/C23H15ClF3N3O4S/c1-2-34-22(33)18-16-11-35-20(28-19(31)12-3-7-14(24)8-4-12)17(16)21(32)30(29-18)15-9-5-13(6-10-15)23(25,26)27/h3-11H,2H2,1H3,(H,28,31)

• InChIKey:
• ZEOHEWNXBYONJY-UHFFFAOYSA-N

• Ethyl 5-(4-chlorobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H15ClF3N3O4S and its molecular weight is 521.9. The purity is usually 95%.

(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone

In Stock

• CAS RN:
• 898351-29-6

• Formula:
• C18H18N4O3S2

• InChI:
• InChI=1S/C18H18N4O3S2/c1-11-3-4-13-16(12(11)2)19-18(27-13)21-9-7-20(8-10-21)17(23)14-5-6-15(26-14)22(24)25/h3-6H,7-10H2,1-2H3

• InChIKey:
• WVJMDUNOBDCCIW-UHFFFAOYSA-N

• (4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone is a useful research compound. Its molecular formula is C18H18N4O3S2 and its molecular weight is 402.49. The purity is usually 95%.

2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-pentylacetamide

In Stock

• CAS RN:
• 958951-29-6

• Formula:
• C17H20N4O2S

• InChI:
• InChI=1S/C17H20N4O2S/c1-2-3-6-9-18-14(22)10-13-16(23)21-15(19-13)11-7-4-5-8-12(11)20-17(21)24/h4-5,7-8,13,19H,2-3,6,9-10H2,1H3,(H,18,22)

• InChIKey:
• OYJOKQKWERJANP-UHFFFAOYSA-N

• 2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)-N-pentylacetamide is a useful research compound. Its molecular formula is C17H20N4O2S and its molecular weight is 344.43. The purity is usually 95%.

8-(3,5-Dimethylpyrazol-1-yl)-1-ethyl-3-methyl-7-(2-methylprop-2-enyl)purine-2,6-dione

Usually In Stock

• CAS RN:
• 1014051-29-6

• Formula:
• C17H22N6O2

• InChI:
• InChI=1S/C17H22N6O2/c1-7-21-15(24)13-14(20(6)17(21)25)18-16(22(13)9-10(2)3)23-12(5)8-11(4)19-23/h8H,2,7,9H2,1,3-6H3

• InChIKey:
• VRDCAKGNESUKJM-UHFFFAOYSA-N

• 8-(3,5-Dimethylpyrazol-1-yl)-1-ethyl-3-methyl-7-(2-methylprop-2-enyl)purine-2,6-dione is a useful research compound. Its molecular formula is C17H22N6O2 and its molecular weight is 342.403. The purity is usually 95%.

4-tert-butyl-2-methyl-6-(4-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)pyrimidine

In Stock

• CAS RN:
• 2549051-29-6

• Formula:
• C19H26N8

• InChI:
• InChI=1S/C19H26N8/c1-13-10-17(27-18(22-13)20-12-21-27)26-8-6-25(7-9-26)16-11-15(19(3,4)5)23-14(2)24-16/h10-12H,6-9H2,1-5H3

• InChIKey:
• GBVAANMBOBFAOL-UHFFFAOYSA-N

• 4-tert-butyl-2-methyl-6-(4-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C19H26N8 and its molecular weight is 366.5 g/mol. The purity is usually 95%.

8-Chloroimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 1195251-29-6

• Formula:
• C7H5ClN2

• InChI:
• InChI=1S/C7H5ClN2/c8-6-2-1-4-10-5-3-9-7(6)10/h1-5H

• InChIKey:
• WKYIRKGCPLREEY-UHFFFAOYSA-N

• 8-Chloroimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C7H5ClN2 and its molecular weight is 152.58. The purity is usually 95%.

1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-1H-imidazole-4-carboxylic acid

In Stock

• CAS RN:
• 1239851-29-6

• Formula:
• C12H9N5O3

• InChI:
• InChI=1S/C12H9N5O3/c1-7-15-11(20-16-7)8-3-2-4-13-10(8)17-5-9(12(18)19)14-6-17/h2-6H,1H3,(H,18,19)

• InChIKey:
• PYXGZIQMSOOPAL-UHFFFAOYSA-N

• 1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H9N5O3 and its molecular weight is 271.23 g/mol. The purity is usually 95%.

(3R)-1-[4-nitro-3-(propan-2-yloxy)phenyl]-N-(oxetan-3-yl)piperidin-3-amine

In Stock

• CAS RN:
• 1462951-29-6

• Formula:
• C17H25N3O4

• InChI:
• InChI=1S/C17H25N3O4/c1-12(2)24-17-8-15(5-6-16(17)20(21)22)19-7-3-4-13(9-19)18-14-10-23-11-14/h5-6,8,12-14,18H,3-4,7,9-11H2,1-2H3/t13-/m1/s1

• InChIKey:
• FYSZEUPKLMCUAW-CYBMUJFWSA-N

• (3R)-1-[4-nitro-3-(propan-2-yloxy)phenyl]-N-(oxetan-3-yl)piperidin-3-amine is a useful research compound. Its molecular formula is C17H25N3O4 and its molecular weight is 335.4 g/mol. The purity is usually 95%.

tert-butyl (1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)carbamate

In Stock

• CAS RN:
• 1705351-29-6

• Formula:
• C14H23N3O3

• InChI:
• InChI=1S/C14H23N3O3/c1-14(2,3)20-13(18)16-12-8-15-17(10-12)9-11-4-6-19-7-5-11/h8,10-11H,4-7,9H2,1-3H3,(H,16,18)

• InChIKey:
• KLNHEKQKWYOGKN-UHFFFAOYSA-N

• Tert-butyl (1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)carbamate is a useful research compound. Its molecular formula is C14H23N3O3 and its molecular weight is 281.356. The purity is usually 95%.

N-[2-(4-Methoxyphenyl)ethyl]-6-phenyl-2-azaspiro[3.3]heptane-2-carboxamide

Usually In Stock

• CAS RN:
• 2379951-29-6

• Formula:
• C22H26N2O2

• InChI:
• InChI=1S/C22H26N2O2/c1-26-20-9-7-17(8-10-20)11-12-23-21(25)24-15-22(16-24)13-19(14-22)18-5-3-2-4-6-18/h2-10,19H,11-16H2,1H3,(H,23,25)

• InChIKey:
• LCLFILGGEJXHDU-UHFFFAOYSA-N

• N-[2-(4-Methoxyphenyl)ethyl]-6-phenyl-2-azaspiro[3.3]heptane-2-carboxamide is a useful research compound. Its molecular formula is C22H26N2O2 and its molecular weight is 350.462. The purity is usually 95%.

(S)-1-(3,4-Dihydro-2H-benzo[1,4]oxazin-6-YL)-ethanamine

In Stock

• CAS RN:
• 1315051-29-6

• Formula:
• C10H14N2O

• InChI:
• InChI=1S/C10H14N2O/c1-7(11)8-2-3-10-9(6-8)12-4-5-13-10/h2-3,6-7,12H,4-5,11H2,1H3/t7-/m0/s1

• InChIKey:
• NUVWVCBXUZDRMG-ZETCQYMHSA-N

• (S)-1-(3,4-Dihydro-2H-benzo[1,4]oxazin-6-YL)-ethanamine, also known as (S)-1-(3,4-Dihydro-2H-benzo[1,4]oxazin-6-YL)-ethanamine, is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.235. The purity is usually 95%.